Cas no 1255789-54-8 (citrusoside D)

• Product Name: citrusoside D
• CAS No: 1255789-54-8
• MF: C₃₁H₄₀O₁₅
• MW: 652.64031124115
• CID: 2072176
• PubChem ID: 50901243
• Update Time: 2025-04-21

citrusoside D Chemical and Physical Properties

Names and Identifiers

• citrusoside D
• 1255789-54-8
• CHEBI:70472
• Q27138809
• CHEMBL1651086

• Inchi： 1S/C31H40O15/c1-15(2)42-29-26(37)28(25(36)20(13-32)44-29)46-24(35)12-31(5,39)11-23(34)45-21(30(3,4)38)14-41-27-16-6-7-22(33)43-19(16)10-18-17(27)8-9-40-18/h6-10,15,20-21,25-26,28-29,32,36-39H,11-14H2,1-5H3/t20-,21-,25-,26-,28+,29-,31?/m1/s1
• InChI Key： OQCKBNSJKRJRSM-PCWNKMJXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OC(CC(C)(CC(=O)O[C@H](COC1=C2C=CC(=O)OC2=CC2=C1C=CO2)C(C)(C)O)O)=O)O)OC(C)C

Computed Properties

• Exact Mass: 652.23672056Da
• Monoisotopic Mass: 652.23672056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 221Ų